Cas no 18991-39-4 (Thiocyanic acid,(4-methylphenyl)methyl ester)

• Product Name: Thiocyanic acid,(4-methylphenyl)methyl ester
• CAS No: 18991-39-4
• Molecular Formula: C₉H₉NS
• Molecular Weight: 163.23946
• MDL: MFCD09025707
• CID: 181430
• PubChem ID: 186039

Thiocyanic acid,(4-methylphenyl)methyl ester Properties

Names and Identifiers

• Thiocyanic acid,(4-methylphenyl)methyl ester
• 4-Methylbenzyl thiocyanate
• 4-(Methylthio)phenylacetonitrile
• 4-methyl-benzyl thiocyanate
• 4-Methyl-benzylthiocyanat
• AC1L4I07
• AC1Q4SQA
• AR-1L1366
• CTK4E0259
• p-methylbenzyl thiocyanate
• p-Tolubenzylrhodanid
• Thiocyansaeure-p-tolubenzylester
• 4-Methylthiobenzyl cyanide
• 1-Methyl-4-(thiocyanatomethyl)benzene
• 1-Methyl-4-(thiocyanatomethyl)
• SCHEMBL7939411
• 4-methyl thio benzyl cyanide
• METHYL4,4-BIPHENYL-R-ALANATE
• CS-0036549
• p-Xylylsulfocyanat
• DTXSID60172419
• {[(4-methylphenyl)methyl]sulfanyl}carbonitrile
• AKOS006291308
• thiocyanic acid (4-methylphenyl)methyl ester
• A815625
• FT-0682178
• 18991-39-4
• (4-methylphenyl)methyl thiocyanate
• Thiocyanic acid, p-methylbenzyl ester
• 4-Methylbenzyl thiocyate, 98%

• MDL： MFCD09025707
• InChIKey： DFKZGPBKYUQGAY-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H9NS/c1-8-2-4-9(5-3-8)6-11-7-10/h2-5H,6H2,1H3
• SMILES： CC1=CC=C(C=C1)CSC#N

Computed Properties

• Exact Mass: 163.04567
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 2
• Monoisotopic Mass: 163.046
• Heavy Atom Count: 11
• Complexity: 150
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.4
• Topological Polar Surface Area: 49.1A^2

Experimental Properties

• PSA: 23.79
• Refractive Index: 1.579
• Boiling Point: 275.5 °C at 760 mmHg
• Flash Point: 120.4 °C
• Density: 1.119

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl thiocyanates